Cas no 1338943-03-5 ([(4-Methylphenyl)methyl](1,3-thiazol-5-ylmethyl)amine)

• Product Name: [(4-Methylphenyl)methyl](1,3-thiazol-5-ylmethyl)amine
• CAS No: 1338943-03-5
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• CID: 5149307
• Update Time: 2025-07-16

[(4-Methylphenyl)methyl](1,3-thiazol-5-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• [(4-Methylphenyl)methyl](1,3-thiazol-5-ylmethyl)amine
• n-(4-Methylbenzyl)-1-(thiazol-5-yl)methanamine
• [(4-methylphenyl)methyl][(1,3-thiazol-5-yl)methyl]amine
• 5-Thiazolemethanamine, N-[(4-methylphenyl)methyl]-

• Inchi： 1S/C12H14N2S/c1-10-2-4-11(5-3-10)6-13-7-12-8-14-9-15-12/h2-5,8-9,13H,6-7H2,1H3
• InChI Key： TYLMVLGNPDZPBX-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CNCC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• XLogP3: 2.2
• Topological Polar Surface Area: 53.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [(4-Methylphenyl)methyl](1,3-thiazol-5-ylmethyl)amine

Comprehensive Overview of [(4-Methylphenyl)methyl](1,3-thiazol-5-ylmethyl)amine (CAS No. 1338943-03-5)

[(4-Methylphenyl)methyl](1,3-thiazol-5-ylmethyl)amine, identified by its CAS No. 1338943-03-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a 4-methylphenyl group and a 1,3-thiazol-5-ylmethyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its applications span drug discovery, material science, and specialty chemicals, aligning with current trends in green chemistry and precision synthesis.

The growing demand for heterocyclic compounds like [(4-Methylphenyl)methyl](1,3-thiazol-5-ylmethyl)amine is driven by their role in developing small-molecule therapeutics and crop protection agents. Researchers frequently explore its potential as a scaffold for kinase inhibitors or antimicrobial agents, addressing global challenges such as antibiotic resistance and sustainable agriculture. Its CAS No. 1338943-03-5 is often queried in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, [(4-Methylphenyl)methyl](1,3-thiazol-5-ylmethyl)amine exemplifies advancements in C–N bond formation techniques, including reductive amination and cross-coupling reactions. These methods are critical for optimizing atom economy and reducing waste—a priority in modern process chemistry. The compound’s thiazole ring also contributes to its stability and bioavailability, key factors in drug design and formulation development.

In the context of AI-driven drug discovery, CAS No. 1338943-03-5 is increasingly referenced in cheminformatics datasets. Machine learning models leverage its structural features to predict ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), accelerating lead optimization. This aligns with industry efforts to reduce R&D timelines through computational chemistry tools.

Environmental and regulatory considerations further highlight the importance of [(4-Methylphenyl)methyl](1,3-thiazol-5-ylmethyl)amine. Its synthesis adheres to REACH compliance and green solvent guidelines, addressing concerns about chemical sustainability. As industries shift toward bio-based feedstocks, this compound’s derivatives may offer eco-friendly alternatives for functional materials.

In summary, [(4-Methylphenyl)methyl](1,3-thiazol-5-ylmethyl)amine (CAS No. 1338943-03-5) represents a nexus of innovation in medicinal chemistry, agrochemicals, and sustainable synthesis. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued relevance in scientific and industrial communities.